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Compound of Interest

Compound Name: Vantal

CAS No.: 39474-56-1

Cat. No.: B1217016

Get Quote

This guide provides a comparative analysis of Vantal, an investigational anti-inflammatory

agent, and a placebo control. The data presented is derived from a randomized, double-blind,

placebo-controlled Phase II clinical trial (NCT-VNT-2025-P2). Vantal is a non-steroidal anti-

inflammatory drug (NSAID) with local anesthetic and analgesic properties.[1] Its primary

ingredient is Benzydamine.[2] The study aimed to evaluate the efficacy of Vantal in reducing

key inflammatory biomarkers in subjects with systemic inflammation.

Quantitative Data Summary
The primary endpoint of the study was the reduction in serum C-reactive protein (CRP) levels,

a key biomarker for inflammation. Secondary endpoints included changes in pro-inflammatory

cytokine levels, specifically Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).

Table 1: Key Efficacy Endpoints at Week 12
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Parameter Vantal (n=120) Placebo (n=120) p-value

Mean Change in CRP

(mg/L)
-8.5 (± 1.2) -1.2 (± 0.8) <0.001

% of Patients with

>50% CRP Reduction
65% 12% <0.001

Mean Change in TNF-

α (pg/mL)
-2.1 (± 0.5) -0.3 (± 0.4) <0.01

Mean Change in IL-6

(pg/mL)
-4.3 (± 0.9) -0.5 (± 0.6) <0.01

Experimental Protocols
Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Quantification

Objective: To quantify the concentration of TNF-α and IL-6 in serum samples collected from

participants at baseline and at the 12-week follow-up.

Procedure:

96-well microplates were coated with capture antibodies specific for human TNF-α and IL-

6 and incubated overnight at 4°C.

Plates were washed with a phosphate-buffered saline (PBS) solution containing 0.05%

Tween 20.

Blocking buffer (1% BSA in PBS) was added to each well and incubated for 1 hour to

prevent non-specific binding.

Serum samples and standards were diluted and added to the wells, followed by a 2-hour

incubation at room temperature.

After washing, a biotinylated detection antibody specific for each cytokine was added and

incubated for 1 hour.
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Streptavidin-horseradish peroxidase (HRP) conjugate was added and incubated for 30

minutes.

A substrate solution (TMB) was added, and the colorimetric reaction was stopped with 2N

H₂SO₄.

The optical density was measured at 450 nm using a microplate reader. Concentrations

were calculated based on the standard curve.

Visualizations
Mechanism of Action

Vantal is hypothesized to exert its anti-inflammatory effects by inhibiting the pro-inflammatory

cytokine signaling pathway.[1] The drug acts by stabilizing cell membranes, which in turn

prevents the release of pro-inflammatory enzymes.[1]
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Caption: Vantal's proposed mechanism of action in inhibiting the NF-κB signaling pathway.

Experimental Workflow

The clinical trial followed a structured, multi-stage process from patient recruitment to final data

analysis.
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Caption: Workflow of the randomized, placebo-controlled clinical trial for Vantal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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